Cas no 2229300-72-3 (2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2229300-72-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6521477
• PubChem ID: 165854798
• Update Time: 2025-10-12

2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine
• 2229300-72-3
• EN300-1758540

• Inchi： 1S/C11H16N2/c1-8-9(5-4-6-13-8)11(12)7-10(11,2)3/h4-6H,7,12H2,1-3H3
• InChI Key： PIWJHCFADCHNMV-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CN=C2C)CC1(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2229300-72-3)

2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine, with the CAS number 2229300-72-3, is a structurally unique organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a cyclopropane ring substituted with two methyl groups and an amine functional group, linked to a 2-methylpyridin-3-yl moiety. Its molecular framework offers potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The compound's cyclopropane core is notable for its high ring strain, which can enhance binding affinity to biological targets. Researchers are exploring its utility in modulating enzyme activity or receptor interactions, making it a promising candidate for central nervous system (CNS) drug development. Recent studies highlight its potential role in addressing conditions like Parkinson's disease and depression, aligning with the growing demand for innovative neuroprotective agents.

In agrochemical applications, 2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine is being investigated for its pesticidal properties. Its pyridine derivative structure may contribute to its efficacy against pests while minimizing environmental impact. This aligns with the global shift toward sustainable agriculture and reduced reliance on traditional pesticides.

Synthetic routes to this compound often involve multistep organic synthesis, including cyclopropanation and amine functionalization. Advances in catalysis and green chemistry have improved its production efficiency, addressing industry demands for cost-effective and scalable methodologies. Researchers are also optimizing its physicochemical properties, such as solubility and stability, to enhance its applicability in formulations.

The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists. Computational modeling and high-throughput screening are being employed to identify derivatives with improved efficacy and safety profiles. This approach supports the trend toward precision medicine and personalized therapeutics.

From a commercial perspective, CAS No. 2229300-72-3 is gaining traction in patent filings and R&D collaborations. Its versatility makes it attractive for licensing opportunities, particularly in biopharmaceutical and crop protection sectors. Market analysts predict growth in demand for such niche intermediates, driven by innovation in life sciences.

For researchers seeking reliable data, the compound's spectroscopic characterization (NMR, MS, IR) and chromatographic purity are well-documented. Regulatory compliance, including REACH and GMP standards, ensures its suitability for industrial and academic use. Safety assessments confirm its low toxicity profile under standard handling conditions.

Future directions include exploring its bioconjugation potential for targeted drug delivery and proteomics applications. As the scientific community prioritizes AI-driven drug discovery, this compound's modular structure could facilitate virtual screening campaigns. Its integration into combinatorial chemistry libraries further expands its utility.

In summary, 2,2-dimethyl-1-(2-methylpyridin-3-yl)cyclopropan-1-amine represents a compelling case study in interdisciplinary research. Its dual relevance to pharmaceuticals and agrochemicals underscores the convergence of chemistry and biology in solving modern challenges. Continued innovation in synthesis and application will likely solidify its position in the fine chemicals market.